Cinatrin A
Cinatrin A
Brand Name:
Vulcanchem
CAS No.:
136266-33-6
VCID:
VC21196927
InChI:
InChI=1S/C18H26O8/c1-2-3-4-5-6-7-8-9-10-12-11-17(16(23)25-12)18(24,15(21)22)13(19)14(20)26-17/h2,12-13,19,24H,1,3-11H2,(H,21,22)/t12?,13-,17-,18?/m0/s1
SMILES:
C=CCCCCCCCCC1CC2(C(=O)O1)C(C(C(=O)O2)O)(C(=O)O)O
Molecular Formula:
C18H26O8
Molecular Weight:
370.4 g/mol
Cinatrin A
CAS No.: 136266-33-6
Cat. No.: VC21196927
Molecular Formula: C18H26O8
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136266-33-6 |
|---|---|
| Molecular Formula | C18H26O8 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | (3R,5R)-8-dec-9-enyl-3,4-dihydroxy-2,6-dioxo-1,7-dioxaspiro[4.4]nonane-4-carboxylic acid |
| Standard InChI | InChI=1S/C18H26O8/c1-2-3-4-5-6-7-8-9-10-12-11-17(16(23)25-12)18(24,15(21)22)13(19)14(20)26-17/h2,12-13,19,24H,1,3-11H2,(H,21,22)/t12?,13-,17-,18?/m0/s1 |
| Standard InChI Key | ZFUPZDZSERSKNA-ZVRZEWSUSA-N |
| Isomeric SMILES | C=CCCCCCCCCC1C[C@]2(C(=O)O1)C([C@H](C(=O)O2)O)(C(=O)O)O |
| SMILES | C=CCCCCCCCCC1CC2(C(=O)O1)C(C(C(=O)O2)O)(C(=O)O)O |
| Canonical SMILES | C=CCCCCCCCCC1CC2(C(=O)O1)C(C(C(=O)O2)O)(C(=O)O)O |
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